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Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 2-Pentyloxy-5-phenylaniline. Designed for researchers,
scientists, and professionals in drug development, this document synthesizes available data
with established chemical principles to offer a detailed profile of this substituted diphenylamine
derivative. While specific experimental data for this compound is limited in public literature, this
guide constructs a robust profile through analogous compounds and theoretical analysis.
Sections include detailed physicochemical properties, a proposed synthetic pathway with a
step-by-step protocol, predicted spectroscopic characteristics, and a discussion of its potential
pharmacological relevance. Safety and handling protocols are also addressed, providing a
complete resource for laboratory applications.

Introduction

2-Pentyloxy-5-phenylaniline is a substituted aromatic amine belonging to the diphenylamine
class of compounds. Its structure, featuring a pentyloxy group and a phenyl substituent on the
aniline backbone, suggests potential for nuanced chemical reactivity and biological activity. The
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alkoxy and phenyl moieties can significantly influence the electronic and steric properties of the

molecule, making it an interesting candidate for investigation in medicinal chemistry and

materials science. This guide aims to consolidate the known information and provide expert

insights into the characteristics and handling of this compound.

Chemical and Physical Properties

The fundamental properties of 2-Pentyloxy-5-phenylaniline are summarized below. It is

important to note that while some data is reported by chemical suppliers, other values are

predicted based on its structure.

Property Value Source
CAS Number 206761-83-3 [1][2]13]
Molecular Formula C17H21NO [21[3114]
Molecular Weight 255.35 g/mol [2]
Monoisotopic Mass 255.16231 Da [4]
Predicted XlogP 4.6 [4]
Not specified (likely an oil or
Appearance low-melting solid at room Inferred
temperature)
Expected to be soluble in
common organic solvents like
Solubility dichloromethane, ethyl Inferred
acetate, and methanol. Poorly
soluble in water.
Boiling Point Not determined
Melting Point Not determined

Structural Information:

« SMILES:CCCCCOC1=C(C=C(C=C1)C2=CC=CC=C2)N[4]
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e INChl:InChI=1S/C17H21NO/c1-2-3-7-12-19-17-11-10-15(13-16(17)18)14-8-5-4-6-9-14/h4-
6,8-11,13H,2-3,7,12,18H2,1H3[4]

Proposed Synthesis of 2-Pentyloxy-5-phenylaniline

While a specific, published synthesis for 2-Pentyloxy-5-phenylaniline is not readily available,
a plausible and efficient synthetic route can be designed based on well-established named
reactions in organic chemistry. A two-step approach is proposed, beginning with the
etherification of a substituted aminophenol, followed by a palladium-catalyzed cross-coupling
reaction to introduce the phenyl group.

Proposed Synthetic Pathway:

Step 1: Williamson Ether Synthesis

(Z-Amino-4-bromophenoD

1-Brgmopentane, K2CO3, Acetone, Reflux

(Z-Pentyloxy-s-bromoaniIine)

Phenylboronic acid, Pd(PPh3)4, Na2CO3, Toluene/Ethanol/H20, Reflux

Step 2: Suzyki Coupling

(Z-Pentyloxy-S-phenylaniIine)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Pentyloxy-5-phenylaniline.

Rationale for Synthetic Strategy

This synthetic approach is chosen for its high efficiency and functional group tolerance. The
Williamson ether synthesis is a classic and reliable method for forming aryl ethers. The
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subsequent Suzuki coupling is a versatile and widely used palladium-catalyzed cross-coupling
reaction for the formation of carbon-carbon bonds between aryl halides and boronic acids. This
method is generally preferred over alternatives like the Ullmann condensation due to its milder
reaction conditions and broader substrate scope.[4][5]

Detailed Experimental Protocol

Step 1: Synthesis of 2-Pentyloxy-5-bromoaniline

To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-amino-
4-bromophenol (1 equivalent), potassium carbonate (2 equivalents), and acetone.

Stir the suspension at room temperature for 15 minutes.
Add 1-bromopentane (1.2 equivalents) to the mixture.

Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter to remove the inorganic
salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield 2-Pentyloxy-5-bromoaniline.

Step 2: Synthesis of 2-Pentyloxy-5-phenylaniline

e In a Schlenk flask under an inert atmosphere (argon or nitrogen), combine 2-Pentyloxy-5-
bromoaniline (1 equivalent), phenylboronic acid (1.2 equivalents), and
tetrakis(triphenylphosphine)palladium(0) (0.05 equivalents).

e Add a degassed solvent system of toluene, ethanol, and a 2M aqueous solution of sodium
carbonate.

e Heat the reaction mixture to reflux (approximately 80-90 °C) and stir vigorously for 8-16
hours. Monitor the reaction by TLC.
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 After the reaction is complete, cool the mixture to room temperature and dilute with ethyl
acetate.

» Wash the organic layer sequentially with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the resulting crude product by column chromatography on silica gel with a
hexane/ethyl acetate eluent system to afford pure 2-Pentyloxy-5-phenylaniline.

Spectroscopic Characterization (Predicted)

As experimental spectra for 2-Pentyloxy-5-phenylaniline are not publicly available, the
following are predictions based on its chemical structure and comparison with analogous
compounds.

1H NMR (Proton Nuclear Magnetic Resonance):

o Aromatic Protons: Signals are expected in the range of 6 6.5-7.5 ppm. The protons on the
phenyl ring will likely appear as multiplets. The protons on the aniline ring will show distinct
splitting patterns influenced by the amino, pentyloxy, and phenyl groups.

o Pentyloxy Group Protons: The methylene group attached to the oxygen (-OCHz-) is expected
to be a triplet around & 3.9-4.1 ppm. The other methylene groups will appear as multiplets
between 4 1.3-1.8 ppm, and the terminal methyl group will be a triplet around & 0.9 ppm.

» Amino Group Proton: A broad singlet is anticipated for the -NHz protons, with a chemical shift
that can vary depending on the solvent and concentration.

13C NMR (Carbon-13 Nuclear Magnetic Resonance):

o Aromatic Carbons: Aromatic carbons will resonate in the d 110-150 ppm region. The carbon
attached to the oxygen of the pentyloxy group will be downfield, as will the carbons at the
point of attachment of the phenyl group.

e Pentyloxy Group Carbons: The carbon of the -OCHz- group is expected around 6 68-70
ppm. The other aliphatic carbons will appear in the & 14-30 ppm range.
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IR (Infrared) Spectroscopy:

N-H Stretching: A characteristic pair of bands for the primary amine is expected in the region
of 3300-3500 cm™2.

e C-H Stretching: Aromatic C-H stretching will appear just above 3000 cm~1, while aliphatic C-
H stretching from the pentyloxy group will be just below 3000 cm~1.

e C-O Stretching: A strong band corresponding to the aryl-alkyl ether C-O stretch is anticipated
around 1200-1250 cm~1.

e C=C Stretching: Aromatic ring C=C stretching vibrations will be observed in the 1450-1600
cm~! region.

Mass Spectrometry (MS):

e Molecular lon Peak (M*): The electron ionization (EI) mass spectrum should show a
molecular ion peak at m/z = 255.

e Fragmentation Pattern: Common fragmentation pathways would include loss of the
pentyloxy chain or parts of it, and cleavage of the bond between the two aromatic rings.

Potential Applications in Drug Development and
Research

Substituted diphenylamines are a class of compounds with diverse biological activities. While
2-Pentyloxy-5-phenylaniline has not been specifically studied, its structural motifs suggest
potential for investigation in several therapeutic areas.

e Anti-inflammatory Agents: Some substituted diphenylamines have shown anti-inflammatory
properties. The lipophilic nature of the pentyloxy group could enhance membrane
permeability and interaction with biological targets.

» Antioxidants: Diphenylamine derivatives are known for their antioxidant capabilities. The
amino group can act as a radical scavenger, a property that could be modulated by the
electronic effects of the substituents.
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» Kinase Inhibitors: The aniline scaffold is present in numerous kinase inhibitors used in
oncology. The specific substitution pattern of 2-Pentyloxy-5-phenylaniline could allow it to
fit into the ATP-binding pocket of certain kinases.

Further research, including in vitro and in vivo studies, would be necessary to elucidate the
specific pharmacological profile of this compound.

Safety and Handling

Detailed toxicological data for 2-Pentyloxy-5-phenylaniline is not available. However, based
on the general properties of substituted anilines and diphenylamines, the following precautions
should be taken.[6]

Hazard Identification:
» May be harmful if swallowed, inhaled, or absorbed through the skin.
e May cause irritation to the skin, eyes, and respiratory tract.

o Substituted anilines as a class have been associated with effects on the blood (hemolysis).

[6]
Precautionary Measures:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

e Handling: Use only in a well-ventilated area, such as a chemical fume hood. Avoid breathing
dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

In case of exposure, seek immediate medical attention. Consult the Safety Data Sheet (SDS)
from the supplier for complete and detailed safety information.

Conclusion
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2-Pentyloxy-5-phenylaniline is a chemical compound with potential for further investigation,
particularly in the fields of medicinal chemistry and materials science. This guide has provided
a comprehensive overview of its known properties, a plausible synthetic route, and predicted
characterization data. While the lack of extensive published research presents a challenge, the
information compiled herein, based on established chemical principles and data from
analogous structures, serves as a valuable resource for researchers and professionals
interested in exploring the potential of this molecule. Prudent laboratory practices and
adherence to safety protocols are essential when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Pentyloxy-5-
phenylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349974/docs#an-in-depth-technical-guide-to-2-
pentyloxy-5-phenylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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